1,2-dihydroxy-5,6-dimethyl-3,4-epoxy-1,2,3,4-tetrahydrochrysene
1,2-dihydroxy-5,6-dimethyl-3,4-epoxy-1,2,3,4-tetrahydrochrysene
Brand Name:
Vulcanchem
CAS No.:
139562-15-5
VCID:
VC0139874
InChI:
InChI=1S/C20H18O3/c1-9-10(2)15-13(12-6-4-3-5-11(9)12)7-8-14-16(15)19-20(23-19)18(22)17(14)21/h3-8,17-22H,1-2H3/t17-,18+,19+,20-/m1/s1
SMILES:
CC1=C(C2=C(C=CC3=C2C4C(O4)C(C3O)O)C5=CC=CC=C15)C
Molecular Formula:
C20H18O3
Molecular Weight:
306.4 g/mol
1,2-dihydroxy-5,6-dimethyl-3,4-epoxy-1,2,3,4-tetrahydrochrysene
CAS No.: 139562-15-5
Main Products
VCID: VC0139874
Molecular Formula: C20H18O3
Molecular Weight: 306.4 g/mol
CAS No. | 139562-15-5 |
---|---|
Product Name | 1,2-dihydroxy-5,6-dimethyl-3,4-epoxy-1,2,3,4-tetrahydrochrysene |
Molecular Formula | C20H18O3 |
Molecular Weight | 306.4 g/mol |
IUPAC Name | (3S,5R,6S,7R)-18,19-dimethyl-4-oxapentacyclo[9.8.0.02,8.03,5.012,17]nonadeca-1(11),2(8),9,12,14,16,18-heptaene-6,7-diol |
Standard InChI | InChI=1S/C20H18O3/c1-9-10(2)15-13(12-6-4-3-5-11(9)12)7-8-14-16(15)19-20(23-19)18(22)17(14)21/h3-8,17-22H,1-2H3/t17-,18+,19+,20-/m1/s1 |
Standard InChIKey | GTDVLOQPWWYRHL-UHFFFAOYSA-N |
Isomeric SMILES | CC1=C(C2=C(C=CC3=C2[C@H]4[C@H](O4)[C@H]([C@@H]3O)O)C5=CC=CC=C15)C |
SMILES | CC1=C(C2=C(C=CC3=C2C4C(O4)C(C3O)O)C5=CC=CC=C15)C |
Canonical SMILES | CC1=C(C2=C(C=CC3=C2C4C(O4)C(C3O)O)C5=CC=CC=C15)C |
Synonyms | 1,2-dihydroxy-5,6-dimethyl-3,4-epoxy-1,2,3,4-tetrahydrochrysene 5,6-diMeC-1,2-diol-3,4-epoxide 5,6-diMeCDE 5,6-dimethylchrysene-1,2-diol-3,4-epoxide |
PubChem Compound | 119601 |
Last Modified | Nov 11 2021 |
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